Cas no 60663-66-3 (4-amino-1,3-diethyl-n-methyl-2,6-dioxopyrimidine-5-carbothioamide)
60663-66-3 structure
Product Name:4-amino-1,3-diethyl-n-methyl-2,6-dioxopyrimidine-5-carbothioamide
CAS No:60663-66-3
MF:C10H16N4O2S
MW:256.324640274048
CID:953307
PubChem ID:3884133
Update Time:2025-04-19
4-amino-1,3-diethyl-n-methyl-2,6-dioxopyrimidine-5-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1,3-diethyl-n-methyl-2,6-dioxopyrimidine-5-carbothioamide
- DS-014820
- NSC286616
- 60663-66-3
- DTXSID70397757
- 6-amino-1,3-diethyl-N-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide
- NSC-286616
- 4-Amino-1,3-diethyl-n-methyl-2,6-dioxo-pyrimidine-5-carbothioamide
-
- Inchi: 1S/C10H16N4O2S/c1-4-13-7(11)6(8(17)12-3)9(15)14(5-2)10(13)16/h4-5,11H2,1-3H3,(H,12,17)
- InChI Key: JBBUYLKHZBORIC-UHFFFAOYSA-N
- SMILES: S=C(C1C(N(CC)C(N(CC)C=1N)=O)=O)NC
Computed Properties
- Exact Mass: 256.09958
- Monoisotopic Mass: 256.09939694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 78.67
4-amino-1,3-diethyl-n-methyl-2,6-dioxopyrimidine-5-carbothioamide Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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